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Compound of Interest

Compound Name: 4'-Amino-N-methylacetanilide

Cat. No.: B086871 Get Quote

Application Notes and Protocols for 4'-Amino-N-
methylacetanilide
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

storage of 4'-Amino-N-methylacetanilide (CAS No. 119-63-1). The information is intended to

guide laboratory personnel in minimizing risks and establishing safe work practices when

handling this chemical.

Chemical and Physical Properties
4'-Amino-N-methylacetanilide is a chemical intermediate used in the synthesis of various

compounds, including dyes and pharmaceuticals.[1][2][3] It is also utilized as a model

micropollutant in studies on the elimination of organic compounds from municipal wastewater.

[1][4] Understanding its physical and chemical properties is fundamental to its safe handling.
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Property Value Reference

CAS Number 119-63-1 [5]

Molecular Formula C₉H₁₂N₂O [2][5]

Molecular Weight 164.2 g/mol [2][5]

Appearance
Dark Grey to Dark Beige

Solid/Powder
[1]

Melting Point
70 °C or 91 °C (Values from

different sources vary)
[1][5]

Boiling Point 323.1±25.0 °C (Predicted) [1]

Density 1.145±0.06 g/cm³ (Predicted) [1]

Solubility
Slightly soluble in Chloroform

and Methanol
[1]

Safety and Hazard Information
4'-Amino-N-methylacetanilide is classified as a hazardous substance. It is harmful if

swallowed and can cause skin, eye, and respiratory irritation.[1]

GHS Hazard Classification
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Hazard Class Category
GHS
Pictogram

Signal Word
Hazard
Statement

Acute Toxicity,

Oral
4 ❗ Warning

H302: Harmful if

swallowed

Skin

Corrosion/Irritatio

n

2 ❗ Warning
H315: Causes

skin irritation

Serious Eye

Damage/Eye

Irritation

2A ❗ Warning

H319: Causes

serious eye

irritation

Specific Target

Organ Toxicity —

Single Exposure

(Respiratory tract

irritation)

3 ❗ Warning

H335: May

cause respiratory

irritation

Toxicological Data
Specific quantitative toxicological data, such as LD50 values for 4'-Amino-N-
methylacetanilide, are not readily available in the searched literature. However, for the

structurally related compound 4'-Methylacetanilide (CAS 103-89-9), the following data has

been reported:

Route Species LD50 Reference

Oral Rat 2640 mg/kg [6]

Oral Mouse 980 mg/kg [6]

Disclaimer: This data is for a related compound and should be used for general informational

purposes only. The toxicological properties of 4'-Amino-N-methylacetanilide may differ.
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Adherence to strict safety protocols is essential when working with 4'-Amino-N-
methylacetanilide to minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling this compound.

The following PPE is recommended:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A laboratory coat and, if necessary, additional protective clothing

to prevent skin contact.

Respiratory Protection: In case of inadequate ventilation or the potential for dust formation, a

NIOSH-approved respirator should be worn.

Engineering Controls
Ventilation: Work with 4'-Amino-N-methylacetanilide should be conducted in a well-

ventilated area, preferably within a chemical fume hood.

Eyewash Stations and Safety Showers: These should be readily accessible in the immediate

work area.

Storage Procedures
Proper storage is crucial to maintain the stability of 4'-Amino-N-methylacetanilide and

prevent accidental release.

Container: Keep the container tightly closed.

Environment: Store in a cool, dry, and well-ventilated area.[1] Some sources recommend

refrigeration.[1]

Incompatible Materials: Avoid storage with strong oxidizing agents.
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Labeling: Ensure the container is clearly and accurately labeled with the chemical name and

associated hazards.

Experimental Protocols
While specific, detailed experimental protocols for 4'-Amino-N-methylacetanilide are not

widely published, its role as a chemical intermediate suggests its use in various organic

synthesis reactions. The following is a representative, generalized protocol for an acylation

reaction where it might be used as a nucleophile. This is an illustrative example and must be

adapted and optimized for any specific research application.

General Protocol for N-Acylation
Reaction Setup: In a chemical fume hood, equip a round-bottom flask with a magnetic stir

bar and a nitrogen inlet.

Reagent Addition: Add 4'-Amino-N-methylacetanilide (1 equivalent) to the flask, followed

by an appropriate anhydrous solvent (e.g., dichloromethane, tetrahydrofuran).

Base Addition: Add a suitable base (e.g., triethylamine, pyridine; 1.1-1.5 equivalents) to the

suspension and stir until the starting material is fully dissolved.

Acylating Agent Addition: Cool the reaction mixture in an ice bath. Slowly add the acylating

agent (e.g., an acid chloride or anhydride; 1.0-1.2 equivalents) dropwise.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for the required

time. Monitor the progress of the reaction using an appropriate technique (e.g., Thin Layer

Chromatography).

Work-up: Upon completion, quench the reaction with water or a saturated aqueous solution

of sodium bicarbonate.

Extraction: Transfer the mixture to a separatory funnel and extract the product with a suitable

organic solvent (e.g., ethyl acetate).

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column
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chromatography or recrystallization.

Spill and Waste Disposal
Spill Response

Small Spills: In case of a small spill, and if it is safe to do so, wear appropriate PPE, absorb

the spill with an inert material (e.g., vermiculite, sand), and place it in a sealed container for

disposal.

Large Spills: For large spills, evacuate the area and contact the appropriate emergency

response team.

Waste Disposal
Dispose of waste 4'-Amino-N-methylacetanilide and any contaminated materials in

accordance with local, state, and federal regulations. Do not dispose of it down the drain.

Workflow Diagrams
The following diagrams illustrate the key workflows for the safe handling and storage of 4'-
Amino-N-methylacetanilide.
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Caption: Safe Handling Workflow for 4'-Amino-N-methylacetanilide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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